Cas no 2229100-72-3 ((1-ethyl-1H-pyrazol-3-yl)methyl sulfamate)

• Product Name: (1-ethyl-1H-pyrazol-3-yl)methyl sulfamate
• CAS No: 2229100-72-3
• MF: C₆H₁₁N₃O₃S
• MW: 205.234839677811
• CID: 6162772
• PubChem ID: 165703964
• Update Time: 2025-07-18

(1-ethyl-1H-pyrazol-3-yl)methyl sulfamate Chemical and Physical Properties

Names and Identifiers

• (1-ethyl-1H-pyrazol-3-yl)methyl sulfamate
• 2229100-72-3
• EN300-2002897

• Inchi： 1S/C6H11N3O3S/c1-2-9-4-3-6(8-9)5-12-13(7,10)11/h3-4H,2,5H2,1H3,(H2,7,10,11)
• InChI Key： SQDALCSISMQRSJ-UHFFFAOYSA-N
• SMILES： S(N)(=O)(=O)OCC1C=CN(CC)N=1

Computed Properties

• Exact Mass: 205.05211239g/mol
• Monoisotopic Mass: 205.05211239g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 95.6Ų

Additional information on (1-ethyl-1H-pyrazol-3-yl)methyl sulfamate

Comprehensive Overview of (1-ethyl-1H-pyrazol-3-yl)methyl sulfamate (CAS No. 2229100-72-3)

(1-ethyl-1H-pyrazol-3-yl)methyl sulfamate, identified by its CAS number 2229100-72-3, is a specialized organic compound gaining attention in pharmaceutical and agrochemical research. This sulfamate derivative is structurally characterized by a pyrazole ring substituted with an ethyl group and a sulfamate moiety, making it a versatile intermediate for synthetic applications. Its unique molecular architecture has sparked interest in drug discovery, particularly in targeting enzyme inhibition and modulating biological pathways.

Recent studies highlight the potential of (1-ethyl-1H-pyrazol-3-yl)methyl sulfamate in addressing challenges related to sustainable agriculture and precision medicine. With growing global focus on green chemistry, researchers are exploring its role as a biodegradable alternative in crop protection formulations. Meanwhile, its sulfamate group—a known pharmacophore—positions it as a candidate for developing novel small-molecule therapeutics, aligning with trends in personalized healthcare solutions.

The compound’s synthetic accessibility and structural tunability make it a subject of patents and peer-reviewed publications. Analytical techniques like NMR spectroscopy and HPLC-MS confirm its high purity (>98%), meeting stringent requirements for industrial-scale production. Notably, its stability under physiological conditions has prompted investigations into drug delivery systems, a hot topic in nanotechnology-driven pharmaceutical innovations.

From an SEO perspective, queries such as "CAS 2229100-72-3 supplier" or "pyrazole sulfamate applications" reflect market demand. Environmental concerns also drive searches for "eco-friendly sulfamate derivatives," underscoring the need for content that bridges technical data with real-world relevance. Regulatory-compliant documentation (e.g., REACH, FDA guidelines) further enhances its commercial viability.

In conclusion, 2229100-72-3 exemplifies the convergence of cutting-edge chemistry and applied sciences. Its dual utility in life sciences and material engineering ensures sustained academic and industrial interest, while adherence to safe handling protocols aligns with modern ESG (Environmental, Social, Governance) benchmarks.